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Compound of Interest

Compound Name: NBQX disodium

Cat. No.: B1143491

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the use of NBQX disodium, a selective and competitive AMPA/kainate
receptor antagonist. Adherence to these protocols is critical for minimizing risk and ensuring a
safe laboratory environment.

Hazard Identification

NBQX disodium salt is classified with the following hazards:

 Skin Irritation (Category 2): Causes skin irritation.[1][2]

» Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]
e Hazardous to the Aquatic Environment, Acute (Category 1): Very toxic to aquatic life.[3]

e Hazardous to the Aquatic Environment, Chronic (Category 1): Very toxic to aquatic life with
long lasting effects.[3]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

NBQX disodium. It is crucial to always wear the appropriate PPE to prevent exposure.[4]

Protection Type

Equipment

Specification/Notes

Eye/Face Protection

Safety glasses with side-

shields or goggles

Ensure a snug fit to prevent

dust from entering the eyes.[1]

[5]

Face shield

Recommended when there is
a risk of splashing or

significant dust generation.[1]

Hand Protection

Impervious gloves

The specific glove material and
thickness should be chosen
based on the task and
potential for exposure.
Regularly inspect gloves for

tears or holes before use.[6]

Respiratory Protection

Dust mask (type N95, US) or

equivalent

Required when handling the
powder outside of a ventilated
enclosure or when dust
generation is likely.[5] A
cartridge change-out schedule
should be part of the

respiratory protection program.

[4]

Body Protection

Laboratory coat, long-sleeved

clothing

Wear suitable protective
clothing to prevent skin

contact.[6]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of NBQX disodium,

from preparation to disposal.
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Caption: Procedural workflow for the safe handling of NBQX disodium.

Detailed Handling and Disposal Procedures

1. Preparation and Planning:
o Before handling, thoroughly review the Safety Data Sheet (SDS).

o Ensure that a plan for the disposal of waste has been formulated before beginning any work.

[7]
o Assemble all necessary PPE as outlined in the table above.
o Locate the nearest eyewash station and safety shower before starting work.[6]
2. Handling the Compound:

+ Use NBQX disodium in a well-ventilated area, such as a chemical fume hood, especially
when handling the solid form to minimize inhalation of dust.[1][2]

¢ Avoid generating dust during weighing and transfer.[1]

e Wash hands thoroughly after handling the compound.[1]

e Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[3]
3. First Aid Measures:

 If on skin: Immediately wash with plenty of soap and water.[1][2] Remove contaminated
clothing.[3]
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 If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1][6] Seek medical attention from an
ophthalmologist.[1]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][2] If you
feel unwell, call a poison center or doctor.[1]

« If swallowed: Rinse mouth with water.[3] Call a poison center or doctor if you feel unwell.[3]

4. Spill and Cleanup:

¢ In case of a spill, evacuate the area.[1]

e Avoid generating dust.[1]

o For dry spills, carefully collect the material and place it into a suitable container for disposal.

[1]
» Clean the affected area thoroughly.
e Prevent the product from entering drains as it is very toxic to aquatic life.[1][3]
5. Disposal Plan:

o All waste, including the compound itself and any contaminated materials (e.g., gloves,
weighing paper, pipette tips), must be collected in a designated, properly labeled, and sealed
container for hazardous waste.

» Dispose of the contents and container in accordance with local, state, and federal
regulations at an approved waste disposal plant.[3] Land disposal is the least desirable
method.[7]

e Do not dispose of NBQX disodium down the sanitary sewer.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
NBQX Disodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143491#personal-protective-equipment-for-
handling-nbgx-disodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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